Cas no 1804275-75-9 (Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate)

• Product Name: Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate
• CAS No: 1804275-75-9
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4950646
• Update Time: 2025-06-13

Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate

• Inchi： 1S/C12H10ClNO3/c1-17-12(16)10-5-8(7-14)4-9(6-10)11(15)2-3-13/h4-6H,2-3H2,1H3
• InChI Key： VYAIZMUKBXNVOQ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C#N)C=C(C(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate

Comprehensive Overview of Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate (CAS No. 1804275-75-9)

Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate (CAS No. 1804275-75-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a methyl ester, chloropropanoyl, and cyano functional groups, makes it a versatile intermediate for developing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1804275-75-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent trends highlight its role in the synthesis of small-molecule inhibitors and protease-targeting agents, aligning with the rising demand for precision therapeutics. Users often inquire about its solubility, stability under various conditions, and compatibility with coupling reactions, which are critical for optimizing synthetic pathways.

From an analytical perspective, Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate exhibits distinct spectral properties, such as NMR peaks and mass fragmentation patterns, facilitating its identification in complex mixtures. Laboratories employ advanced techniques like HPLC and LC-MS to ensure purity, a topic frequently discussed in online forums and research publications. Its cyano group also enables further derivatization, making it a valuable scaffold for combinatorial chemistry.

Environmental and safety considerations are another hotspot for queries. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in MSDS sheets. Users often search for storage recommendations (e.g., anhydrous conditions, low temperature) and compatible solvents (e.g., DMF, acetonitrile) to maintain its integrity during experiments.

In the context of green chemistry, researchers explore sustainable synthesis routes for CAS No. 1804275-75-9, minimizing waste and energy consumption. This aligns with broader industry shifts toward eco-friendly methodologies, a trending topic in scientific communities. Computational studies, including molecular docking and QSAR modeling, further investigate its interactions with biological targets, addressing common search queries about its mechanism of action.

For procurement, suppliers often highlight batch-to-batch consistency and certificates of analysis, which are critical for reproducibility in research. The compound’s cost-effectiveness compared to analogous intermediates is another frequently debated aspect, especially among academic labs with budget constraints.

In summary, Methyl 3-(3-chloropropanoyl)-5-cyanobenzoate (CAS No. 1804275-75-9) bridges multiple disciplines, from synthetic chemistry to drug development. Its adaptability and relevance to contemporary research challenges ensure its prominence in both literature and practical applications.